(1',2',3',4',5',6'-Hexahydro-[2,4']bipyridinyl-6-yl)-methyl-amine hydrochloride

• IUPAC Name: N-methyl-6-piperidin-4-ylpyridin-2-amine;hydrochloride
• InChI: InChI=1S/C11H17N3.ClH/c1-12-11-4-2-3-10(14-11)9-5-7-13-8-6-9;/h2-4,9,13H,5-8H2,1H3,(H,12,14);1H
• InChI Key: ZTBVFHWTQUINNV-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC(=N1)C2CCNCC2.Cl
• Molecular Formula: C11H18ClN3
• Molecular Weight: 227.73 g/mol

Description

(1',2',3',4',5',6'-Hexahydro-[2,4']bipyridinyl-6-yl)-methyl-amine hydrochloride, also known as HMB-HCl, is a synthetic compound that has a wide range of applications in the scientific research field. HMB-HCl is used for its unique properties, including its ability to act as a substrate for enzymes, its ability to promote cell proliferation, and its ability to modulate the activity of certain proteins. HMB-HCl has a wide range of potential uses in the laboratory, including in cell culture studies, biochemical assays, and enzyme assays.

Scientific Research Applications

Crystal Structure Analysis

• The hydrochloride salt of a related amine, 8-{4-[(6-phenylpyridin-3-yl)methyl]piperazin-1-yl}-3,4-dihydroquinolin-2(1H)-one, was crystallized and its structure analyzed, providing insights into the molecular arrangement and comparison with fluorinated analogues. This research contributes to understanding the crystal structure of similar compounds (Ullah & Stoeckli-Evans, 2021).

Synthesis and Structure of Metal Complexes

• Trialkyltantalum complexes were synthesized using ligands derived from aminopyridines, demonstrating the chemical versatility and potential applications of similar amines in the synthesis of metal-organic compounds (Noor, Kretschmer, & Kempe, 2006).

Antimalarial Activity

• Derivatives of amines similar to (1',2',3',4',5',6'-Hexahydro-[2,4']bipyridinyl-6-yl)-methyl-amine hydrochloride were synthesized and tested for antimalarial activity, indicating potential pharmaceutical applications (Görlitzer et al., 2006).

Crown Ether Synthesis

• Crown ethers featuring substitutions by similar amines were synthesized and characterized, showing applications in the field of supramolecular chemistry (Hayvalı et al., 2003).

Synthesis and Application in Dyeing

• Novel bisazo dyes were synthesized using aminopyridines, demonstrating the role of similar amines in the development of new materials for textile applications (Modi & Patel, 2013).

Photophysical Properties of Derivatized Polymers

• Polymers derivatized with similar amines exhibit unique photophysical properties, highlighting potential uses in materials science and photovoltaics (Friesen et al., 1998).